Cas no 1806900-64-0 (Methyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806900-64-0
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4808119
• Update Time: 2025-05-20

Methyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-9(15)7-6(8(11)12)4(3-13)2-5(10)14-7/h2,8H,3,13H2,1H3
• InChI Key： KBSCDUZRCHWQDG-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=C(C(F)F)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxylate

Research Brief on Methyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxylate (CAS: 1806900-64-0)

Methyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxylate (CAS: 1806900-64-0) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features including a difluoromethyl group and an aminomethyl substituent, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research.

One of the most significant advancements in the study of this compound is its application in the synthesis of protease inhibitors. Proteases play a critical role in various pathological processes, and their inhibition has been a promising strategy for treating diseases such as cancer and viral infections. Researchers have demonstrated that Methyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxylate can serve as a versatile building block for the design of potent protease inhibitors, owing to its ability to interact with the active sites of target enzymes. Recent publications have highlighted its use in the development of inhibitors targeting SARS-CoV-2 main protease, showcasing its relevance in the context of the ongoing COVID-19 pandemic.

In addition to its role in protease inhibition, this compound has also been explored for its potential in antimicrobial drug development. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of the resulting drug candidates. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on Methyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxylate, which exhibited significant activity against multidrug-resistant bacterial strains. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance.

Another area of interest is the compound's application in anticancer research. Recent preclinical studies have investigated its incorporation into small-molecule inhibitors targeting specific kinases involved in cancer cell proliferation. For instance, a research team at a leading pharmaceutical company utilized this compound to develop a novel inhibitor of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The inhibitor demonstrated promising efficacy in in vitro and in vivo models, suggesting its potential as a candidate for further clinical development.

Despite these promising developments, challenges remain in the optimization of Methyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxylate-based compounds. Issues such as solubility, pharmacokinetics, and off-target effects need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, Methyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxylate (CAS: 1806900-64-0) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Its utility in the development of protease inhibitors, antimicrobial agents, and anticancer compounds highlights its versatility and potential impact on human health. Future research will likely explore its incorporation into more complex drug candidates, paving the way for innovative therapeutic solutions.